N'-[(3E)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]-2,2-diphenoxyacetohydrazide

• Molecular Formula: C22H17N3O4
• Molecular Weight: 387.4 g/mol
• IUPAC Name: N-[(2-hydroxy-1H-indol-3-yl)imino]-2,2-diphenoxyacetamide
• InChI: InChI=1S/C22H17N3O4/c26-20-19(17-13-7-8-14-18(17)23-20)24-25-21(27)22(28-15-9-3-1-4-10-15)29-16-11-5-2-6-12-16/h1-14,22-23,26H
• InChI Key: CEHDAMGKRJPZQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(C(=O)N=NC2=C(NC3=CC=CC=C32)O)OC4=CC=CC=C4

Description

N’~1~-(2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN)-2,2-DIPHENOXYACETOHYDRAZIDE is a compound with significant potential in various scientific research fields. It is known for its unique chemical structure and properties, which make it a subject of interest in chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of N’~1~-(2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN)-2,2-DIPHENOXYACETOHYDRAZIDE typically involves the reaction of 2-oxo-1,2-dihydro-3H-indole-3-carbaldehyde with 2,2-diphenoxyacetic acid hydrazide under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to increase yield and purity.

Chemical Reactions Analysis

N’~1~-(2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN)-2,2-DIPHENOXYACETOHYDRAZIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include acidic or basic catalysts, specific temperatures, and solvents. The major products formed from these reactions depend on the type of reaction and the reagents used.

Scientific Research Applications

N’~1~-(2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN)-2,2-DIPHENOXYACETOHYDRAZIDE has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of N’~1~-(2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN)-2,2-DIPHENOXYACETOHYDRAZIDE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

N’~1~-(2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN)-2,2-DIPHENOXYACETOHYDRAZIDE can be compared with other similar compounds, such as:

N’-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)isonicotinohydrazide: This compound has a similar indole-based structure but differs in the substituents attached to the indole ring.

2-oxo-1,2-dihydro-3H-indole-3-carbaldehyde derivatives: These compounds share the indole core structure but have different functional groups attached.

The uniqueness of N’~1~-(2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN)-2,2-DIPHENOXYACETOHYDRAZIDE lies in its specific combination of functional groups, which confer distinct chemical and biological properties.